Cas no 1214379-33-5 (2-Cyano-3-fluorobenzoic acid)

• Product Name: 2-Cyano-3-fluorobenzoic acid
• CAS No: 1214379-33-5
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• CID: 1069111
• PubChem ID: 46315210
• Update Time: 2025-04-20

2-Cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-fluorobenzoic acid
• 2-Cyano-3-fluoro-benzoic acid

• Inchi： 1S/C8H4FNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
• InChI Key： LMZPDUDNUCZPQQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives